4-(4-chlorobenzyl)-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione

• Molecular Formula: C11H10ClN3O2
• Molecular Weight: 251.67 g/mol
• IUPAC Name: 4-[(4-chlorophenyl)methyl]-6-methyl-2H-1,2,4-triazine-3,5-dione
• InChI: InChI=1S/C11H10ClN3O2/c1-7-10(16)15(11(17)14-13-7)6-8-2-4-9(12)5-3-8/h2-5H,6H2,1H3,(H,14,17)
• InChI Key: AUOJDOVSIKKLCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=O)N(C1=O)CC2=CC=C(C=C2)Cl

Description

4-(4-chlorobenzyl)-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione is a useful research compound. Its molecular formula is C11H10ClN3O2 and its molecular weight is 251.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to Scheme 4 Step 1: To a solution of Azathymine (300 mg, 2.36 mmol) and 4-chlorobenzyl bromide (485 mg, 2.36 mmol) in DMSO (10 mL) was added portionwise NaH (55%) (103 mg, 2.36 mmol) at room temperature under nitrogen atmosphere. The mixture was stirred for 15 min at room temperature. Ethyl Acetate was then added (150 mL) and the organic layer was extracted thrice with water (100 mL). The organic layer was dried over MgSO4, filtered and concentrated under reduced pressure to afford a yellow solid. The crude solid was purified by flash chromatography with silica gel using CH2Cl2/MeOH 98/2 as eluant to afford 4-(4-chlorobenzyl)-6-methyl-1,2,4-triazine-3,5(2H,4H)-dione 8(A) (500 mg, 84%) as a white solid.